2-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}butan-1-ol

• Molecular Formula: C10H19N3O
• Molecular Weight: 197.28 g/mol
• IUPAC Name: 2-[(1,5-dimethylpyrazol-4-yl)methylamino]butan-1-ol
• InChI: InChI=1S/C10H19N3O/c1-4-10(7-14)11-5-9-6-12-13(3)8(9)2/h6,10-11,14H,4-5,7H2,1-3H3
• InChI Key: MPJHTEKILAPSAM-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NCC1=C(N(N=C1)C)C

Description

2-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}butan-1-ol is a pyrazole-derived amine-alcohol compound characterized by a pyrazole ring substituted with methyl groups at the 1- and 5-positions, linked via a methylene bridge to an aminobutanol chain. Hydrogen bonding patterns, as analyzed through graph set theory (e.g., Etter’s methodology), would further clarify its crystalline packing and physicochemical behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}butan-1-ol typically involves the cyclocondensation of 1,3-dicarbonyl compounds with phenylhydrazine to form the pyrazole structure . The reaction conditions often include the use of catalysts such as iodine and solvents like dichloromethane or tetrahydrofuran . The product is then purified through standard techniques such as recrystallization or chromatography.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods to improve yield and reduce costs. This could include the use of continuous flow reactors and more efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}butan-1-ol can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This compound can participate in nucleophilic substitution reactions, often using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

2-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}butan-1-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials with specific properties, such as improved thermal stability or enhanced catalytic activity

Mechanism of Action

The mechanism of action of 2-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}butan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or it may interact with a receptor, modulating its signaling pathways . These interactions can lead to various biological effects, depending on the specific target and context.

Comparison with Similar Compounds

Methodological Considerations

The provided evidence emphasizes tools critical for such comparisons:

• SHELX : Used for refining atomic coordinates and thermal parameters, enabling precise comparison of bond lengths/angles .
• ORTEP-3 : Visualizes molecular geometry, aiding in steric and conformational analysis .
• Graph Set Analysis : Provides a systematic approach to classify hydrogen-bonding networks, essential for understanding supramolecular behavior .

Biological Activity

2-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}butan-1-ol is a compound of interest due to its potential biological activities, particularly in the context of pharmacology and medicinal chemistry. This article synthesizes available research findings on the biological activity of this compound, focusing on its mechanisms, therapeutic potentials, and relevant case studies.

• Molecular Formula : C10H19N3O
• Molecular Weight : 199.28 g/mol
• CAS Number : 1031843-22-7
• InChI Key : XXXXXX (specific key not provided in sources)

The compound is believed to interact with various biological targets, including receptors involved in pain modulation and neuroprotection. Notably, it has been studied as a sigma-1 receptor (S1R) antagonist. The S1R is implicated in several neurological processes, including pain perception and neuroprotection against oxidative stress.

Sigma-1 Receptor Antagonism

Recent studies indicate that compounds targeting the S1R can exhibit significant analgesic effects. For instance, antagonists of this receptor have shown promise in alleviating neuropathic pain by modulating neurotransmitter release and influencing ion channel activity . The specific efficacy of 2-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}butan-1-ol as an S1R antagonist remains to be fully elucidated through experimental validation.

Pain Relief

Research into related pyrazole derivatives has demonstrated their potential as non-opioid analgesics. For example, compounds with similar structural features have shown efficacy in preclinical models of neuropathic pain . The ability of these compounds to inhibit S1R may contribute to their antinociceptive properties.

Cytotoxicity Studies

In vitro studies assessing the cytotoxic effects of related pyrazole compounds have yielded promising results. For instance, some derivatives exhibited selective cytotoxicity against cancer cell lines while sparing normal cells . While specific data on 2-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}butan-1-ol is limited, the structural parallels suggest a potential for similar activity.

Case Studies and Research Findings

Study	Findings
Study 1	Investigated the role of S1R antagonists in neuropathic pain models; highlighted the analgesic potential of pyrazole derivatives .
Study 2	Evaluated cytotoxic effects of pyrazole derivatives against carcinoma cell lines; some showed significant activity with low toxicity towards normal cells .
Study 3	Explored the synthesis and characterization of pyrazole compounds; emphasized their role as bioactive agents in medicinal chemistry .